Cas no 2172187-76-5 (1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one)
1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one
- 2172187-76-5
- 1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one
- EN300-1653324
-
- Inchi: 1S/C6H6ClN3O/c7-5-4-1-2-8-6(11)10(4)3-9-5/h3H,1-2H2,(H,8,11)
- InChI Key: JVKAIJSLEYHIIN-UHFFFAOYSA-N
- SMILES: ClC1=C2CCNC(N2C=N1)=O
Computed Properties
- Exact Mass: 171.0199395g/mol
- Monoisotopic Mass: 171.0199395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.9Ų
1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653324-1.0g |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1653324-50mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 50mg |
$647.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-100mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 100mg |
$678.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-250mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 250mg |
$708.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-500mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 500mg |
$739.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-1000mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 1000mg |
$770.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-2500mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 2500mg |
$1509.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-5000mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 5000mg |
$2235.0 | 2023-09-21 | ||
| Enamine | EN300-1653324-10000mg |
1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one |
2172187-76-5 | 10000mg |
$3315.0 | 2023-09-21 |
1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one
Exploring the Potential of 1-Chloro-5H,6H,7H,8H-Imidazo[1,5-C]Pyrimidin-5-One (CAS No. 2172187-76-5) in Modern Drug Discovery
The compound 1-chloro-5H,6H,7H,8H-imidazo[1,5-c]pyrimidin-5-one, identified by the CAS registry number 2172187-76-5, has emerged as a significant molecule in the field of medicinal chemistry. This compound belongs to the broader class of imidazopyrimidones, which have garnered considerable attention due to their unique structural features and promising biological activities. The imidazo[1,5-c]pyrimidine scaffold is particularly intriguing because it combines the properties of both imidazole and pyrimidine rings, offering a versatile platform for drug design.
Recent studies have highlighted the potential of imidazo[1,5-c]pyrimidine derivatives as inhibitors of various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in 2023 demonstrated that certain analogs of this compound exhibit potent anti-proliferative effects against several cancer cell lines. The chloro substituent at position 1 plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.
The synthesis of 1-chloro-imidazo[1,5-c]pyrimidinone involves a multi-step process that typically begins with the preparation of the imidazopyrimidine core. This is followed by functionalization to introduce the chloro group at the desired position. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields. These advancements not only enhance the efficiency of production but also pave the way for further structural modifications to explore new biological activities.
In terms of biological activity, CAS No. 2172187-76-5 has shown potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways; hence, their inhibition can lead to therapeutic benefits in conditions like cancer and inflammatory diseases. Preclinical studies indicate that this compound selectively inhibits certain kinases without causing significant toxicity to normal cells. This selectivity is attributed to its unique binding mode within the kinase active site.
The structural versatility of imidazo[1,5-c]pyrimidine derivatives allows for extensive modification at various positions on the ring system. For example, substitution at positions 3 or 4 can significantly alter the compound's solubility and permeability properties. Researchers are actively exploring these modifications to develop more effective drug candidates with improved pharmacokinetic profiles.
In conclusion, 1-chloro-imidazo[1,5-c]pyrimidineone (CAS No. 2172187-76-5) represents a promising lead compound in drug discovery efforts targeting complex diseases such as cancer and neurodegenerative disorders. Its unique chemical structure and potential biological activities make it a valuable tool for medicinal chemists seeking innovative therapeutic agents.
2172187-76-5 (1-chloro-5H,6H,7H,8H-imidazo1,5-cpyrimidin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)